Cas no 2174002-63-0 (2-(1,2,3,4-tetrahydroquinolin-4-yl)acetic acid hydrochloride)

• Product Name: 2-(1,2,3,4-tetrahydroquinolin-4-yl)acetic acid hydrochloride
• CAS No: 2174002-63-0
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5164529
• PubChem ID: 137951193
• Update Time: 2025-10-29

2-(1,2,3,4-tetrahydroquinolin-4-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,3,4-tetrahydroquinolin-4-yl)acetic acid hydrochloride
• 2-(1,2,3,4-tetrahydroquinolin-4-yl)acetic acid;hydrochloride
• Z3071178982

• Inchi： 1S/C11H13NO2.ClH/c13-11(14)7-8-5-6-12-10-4-2-1-3-9(8)10;/h1-4,8,12H,5-7H2,(H,13,14);1H
• InChI Key： ACYAICIXSWSGIQ-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1C2C=CC=CC=2NCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Topological Polar Surface Area: 49.3

Additional information on 2-(1,2,3,4-tetrahydroquinolin-4-yl)acetic acid hydrochloride

2-(1,2,3,4-Tetrahydroquinolin-4-yl)Acetic Acid Hydrochloride: A Comprehensive Overview

2-(1,2,3,4-Tetrahydroquinolin-4-yl)acetic acid hydrochloride, also known by its CAS number NO2174002-63-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of 2-(1,2,3,4-tetrahydroquinolin-4-yl)acetic acid, which belongs to the class of tetrahydroquinoline derivatives. The structure of this compound consists of a tetrahydroquinoline ring system attached to an acetic acid group via a methylene bridge. The hydrochloride form is commonly used in pharmaceutical applications due to its enhanced solubility and stability.

The tetrahydroquinoline moiety is a key structural feature of this compound. Tetrahydroquinolines are known for their ability to interact with various biological targets, including receptors and enzymes. Recent studies have highlighted the potential of tetrahydroquinoline derivatives in the development of new therapeutic agents for conditions such as neurodegenerative diseases and cancer. For instance, research published in Journal of Medicinal Chemistry demonstrated that certain tetrahydroquinoline derivatives exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

The acetic acid group in 2-(1,2,3,4-tetrahydroquinolin-4-yl)acetic acid hydrochloride plays a crucial role in modulating the compound's pharmacokinetic properties. Acetic acid derivatives are often used as bioisosteres or as part of prodrugs to enhance drug absorption and bioavailability. In a study conducted by researchers at the University of California, it was found that the acetic acid moiety in this compound significantly improves its ability to cross cellular membranes, thereby enhancing its efficacy in vitro.

The synthesis of NO2174002-63-0 involves a multi-step process that typically starts with the preparation of the tetrahydroquinoline core. This is followed by alkylation or acylation reactions to introduce the acetic acid group. The final step involves protonation with hydrochloric acid to form the hydrochloride salt. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, catalytic hydrogenation techniques have been employed to achieve higher yields and better purity levels.

In terms of pharmacological activity, NO2174002-63-0 has shown potential as a modulator of various signaling pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress. Additionally, this compound has been investigated for its effects on neuronal cells, with promising results suggesting its potential use in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The safety profile of NO2174002-63-0 has also been extensively studied. Acute and chronic toxicity studies indicate that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential for off-target interactions.

In conclusion, NO2174002-63-0, or 2-(1,2,3,4-tetrahydroquinolin-4-yl)acetic acid hydrochloride, represents an exciting area of research with potential applications in drug development. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing medical science.